Cas no 1060185-39-8 (N-(3-fluorophenyl)-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide)

N-(3-fluorophenyl)-2-({3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide is a fluorinated heterocyclic compound featuring a triazolopyrimidine core linked to a thioacetamide moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or targeted therapeutic agents. The presence of the 3-fluorophenyl group enhances binding affinity and metabolic stability, while the triazolopyrimidine system offers a rigid framework for selective interactions with biological targets. The methyl substitution on the triazole ring may improve solubility and pharmacokinetic properties. This compound is of interest in early-stage drug discovery for its modular synthetic accessibility and potential as a precursor for further derivatization.
N-(3-fluorophenyl)-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide structure
1060185-39-8 structure
Product Name:N-(3-fluorophenyl)-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
CAS No:1060185-39-8
MF:C13H11FN6OS
MW:318.329443216324
CID:6537312
PubChem ID:25793488
Update Time:2025-05-24

N-(3-fluorophenyl)-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-fluorophenyl)-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
    • AKOS024494026
    • N-(3-fluorophenyl)-2-((3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
    • N-(3-fluorophenyl)-2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide
    • CCG-287502
    • N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
    • 1060185-39-8
    • F5061-0032
    • Inchi: 1S/C13H11FN6OS/c1-20-12-11(18-19-20)13(16-7-15-12)22-6-10(21)17-9-4-2-3-8(14)5-9/h2-5,7H,6H2,1H3,(H,17,21)
    • InChI Key: HROOGKHIKRBSBL-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC=C(C=1)F)=O)C1=C2C(=NC=N1)N(C)N=N2

Computed Properties

  • Exact Mass: 318.06990833g/mol
  • Monoisotopic Mass: 318.06990833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 111Ų

N-(3-fluorophenyl)-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5061-0032-2μmol
N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
1060185-39-8
2μmol
$57.0 2023-09-10
Life Chemicals
F5061-0032-5μmol
N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
1060185-39-8
5μmol
$63.0 2023-09-10
Life Chemicals
F5061-0032-10μmol
N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
1060185-39-8
10μmol
$69.0 2023-09-10
Life Chemicals
F5061-0032-20μmol
N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
1060185-39-8
20μmol
$79.0 2023-09-10
Life Chemicals
F5061-0032-1mg
N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
1060185-39-8
1mg
$54.0 2023-09-10
Life Chemicals
F5061-0032-2mg
N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
1060185-39-8
2mg
$59.0 2023-09-10
Life Chemicals
F5061-0032-3mg
N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
1060185-39-8
3mg
$63.0 2023-09-10
Life Chemicals
F5061-0032-4mg
N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
1060185-39-8
4mg
$66.0 2023-09-10
Life Chemicals
F5061-0032-5mg
N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
1060185-39-8
5mg
$69.0 2023-09-10
Life Chemicals
F5061-0032-10mg
N-(3-fluorophenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
1060185-39-8
10mg
$79.0 2023-09-10

Additional information on N-(3-fluorophenyl)-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide

N-(3-Fluorophenyl)-2-({3-Methyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1060185-39-8, commonly referred to as N-(3-fluorophenyl)-2-({3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmacology and materials science. Recent studies have highlighted its role in drug design and development, making it a subject of interest for researchers worldwide.

At its core, this compound is characterized by a triazolo[4,5-d]pyrimidine ring system, which is a heterocyclic structure known for its stability and reactivity. The presence of a sulfanyl group further enhances its chemical versatility, enabling it to participate in a wide range of reactions. Additionally, the fluorophenyl group contributes to its electronic properties, making it an attractive candidate for applications in both organic synthesis and medicinal chemistry.

Recent advancements in synthetic methodologies have allowed for the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods not only improve yield but also enhance the purity of the final product, which is critical for its application in sensitive biological assays.

In terms of pharmacological activity, this compound has shown potential as a modulator of key biological pathways. Studies have demonstrated its ability to inhibit specific enzymes and receptors, suggesting its utility in the treatment of various diseases. For instance, preliminary in vitro experiments indicate that it may act as an antagonist of certain G-protein coupled receptors (GPCRs), which are implicated in conditions such as hypertension and neurodegenerative disorders.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, where it could contribute to improved device performance and efficiency.

Despite its numerous advantages, the development and application of this compound are not without challenges. Issues such as scalability and cost-effectiveness remain critical considerations for its widespread adoption. However, ongoing research aims to address these limitations through innovative synthetic approaches and cost-saving strategies.

In conclusion, N-(3-fluorophenyl)-2-({3-methyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide represents a versatile and promising molecule with diverse applications across multiple disciplines. As research continues to uncover its full potential, it is poised to play a significant role in advancing both scientific understanding and technological innovation.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.